Cas no 2172252-91-2 (1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one
• CAS No: 2172252-91-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6283486
• PubChem ID: 165591304
• Update Time: 2025-10-31

1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one
• EN300-1617675
• 2172252-91-2
• 1-[1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-yl]ethan-1-one

• Inchi： 1S/C13H18N2O/c1-9(16)13-7-12(11-5-6-11)14-15(13)8-10-3-2-4-10/h7,10-11H,2-6,8H2,1H3
• InChI Key： JNACZEVWRTXOHN-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C2CC2)=NN1CC1CCC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one

Introduction to 1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one (CAS No. 2172252-91-2)

1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one (CAS No. 2172252-91-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The cyclobutylmethyl and cyclopropyl substituents contribute to its distinct chemical and biological characteristics, making it a promising candidate for further research and development.

The molecular structure of 1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one is characterized by a pyrazole ring fused with an ethanone moiety, substituted with cyclobutylmethyl and cyclopropyl groups. This arrangement provides a rigid framework that can interact with various biological targets, such as enzymes, receptors, and ion channels. The cyclobutylmethyl group, in particular, is known for its ability to enhance lipophilicity and improve membrane permeability, which are crucial factors for drug absorption and distribution.

Recent studies have explored the pharmacological properties of 1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has demonstrated the ability to suppress the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response.

Beyond its anti-inflammatory properties, 1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of multiple signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one has been evaluated in several animal models. Results from these studies suggest that it has favorable oral bioavailability and a moderate half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in preclinical toxicity studies supports its potential for clinical development.

In terms of clinical applications, 1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one is currently being investigated for the treatment of inflammatory diseases and cancer. Early-phase clinical trials are underway to assess its safety and efficacy in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

The synthesis of 1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-ylethan-1-one involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the cyclobutylmethyl and cyclopropyl groups. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield and purity. The choice of synthetic method depends on factors such as scalability and cost-effectiveness for large-scale production.

In conclusion, 1-1-(cyclobutylmethyl)-3-cyclopropyl-1H-pyrazol-5-yethanone (CAS No. 2172252-91-2) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more data become available from ongoing clinical trials, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases and cancer.